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Compound of Interest

Compound Name: Dimethyl pyridine-2,6-carboxylate

Cat. No.: B132725 Get Quote

For Immediate Reference: Treat Dimethyl Pyridine-2,6-Carboxylate as a Hazardous Waste.

Due to its chemical properties and structural relation to pyridine, proper disposal requires

specialized procedures to ensure personnel safety and environmental compliance. This guide

provides detailed, step-by-step instructions for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling
Before initiating any disposal procedures, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

PPE Item Specification Purpose

Gloves
Chemical-resistant (e.g., Nitrile

rubber)
To prevent skin contact.

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles

To protect eyes from splashes.

[1]

Lab Coat Standard laboratory coat
To protect clothing and skin

from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

To avoid inhalation of dust or

vapors.[1]
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In the event of a spill, immediately evacuate the area. For minor spills, absorb the material with

an inert, non-combustible absorbent such as vermiculite or sand. For major spills, contact your

institution's Environmental Health and Safety (EHS) department without delay.

Step-by-Step Disposal Protocol
The disposal of dimethyl pyridine-2,6-carboxylate must adhere to all local, state, and federal

regulations, primarily governed by the Resource Conservation and Recovery Act (RCRA) in the

United States.

Hazardous Waste Determination
The first critical step is to classify the waste material. While dimethyl pyridine-2,6-carboxylate
is not explicitly listed by name as a hazardous waste, it is a derivative of pyridine. Spent non-

halogenated solvents, including pyridine, are listed under the EPA hazardous waste code F005.

[2][3][4] Therefore, it is prudent to manage waste dimethyl pyridine-2,6-carboxylate under

this code.

If the waste is not a spent solvent but rather an unused product, it must be evaluated for

hazardous characteristics:
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Characteristic Description
Relevance to Dimethyl
Pyridine-2,6-Carboxylate

Ignitability (D001)

Liquids with a flash point <

60°C (140°F), or non-liquids

that can cause fire through

friction, absorption of moisture,

or spontaneous chemical

changes.[5][6]

Dimethyl pyridine-2,6-

carboxylate is a solid with a

high melting point (121-125

°C) and is not considered

ignitable.

Corrosivity (D002)

Aqueous solutions with a pH ≤

2 or ≥ 12.5, or liquids that

corrode steel at a rate > 6.35

mm per year.[5][6]

This compound is not

inherently corrosive.

Reactivity (D003)

Unstable under normal

conditions, may react violently

with water, or can generate

toxic gases.[5][6]

It is a stable compound under

normal conditions.

Toxicity (D004-D043)

Contains certain contaminants

at concentrations above

regulatory limits.

While toxicological data is

limited, its GHS classification

indicates it causes skin and

serious eye irritation and may

cause respiratory irritation.[7]

Conclusion: Based on its relation to pyridine, waste dimethyl pyridine-2,6-carboxylate should

be managed as F005 hazardous waste.

Waste Collection and Storage
Proper collection and storage are crucial to prevent accidental exposure and ensure

compliance.

Container Selection: Use a designated, leak-proof, and sealable container compatible with

the chemical. It is acceptable to reuse empty chemical bottles, provided they are in good

condition and properly relabeled.[8]
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Labeling: Immediately affix a "HAZARDOUS WASTE" label to the container. The label must

include:

The words "Hazardous Waste"

The name and address of the generating facility

The chemical name: "Dimethyl Pyridine-2,6-Carboxylate"

The EPA Waste Code: F005

The accumulation start date

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA). The

SAA must be at or near the point of generation and under the control of the operator. Ensure

secondary containment is used for liquid waste.[8]

Arranging for Disposal
Hazardous waste must be disposed of through a licensed Treatment, Storage, and Disposal

Facility (TSDF).

Selecting a Vendor: Choose a reputable, licensed hazardous waste disposal company.[9]

Verify their credentials and ensure they are permitted to handle and transport F005 waste.[9]

Waste Profile: You will need to provide the disposal company with a waste profile sheet,

detailing the chemical composition and hazards of the waste.

Scheduling Pickup: Coordinate with the vendor for the transportation of the waste from your

facility.

Transportation and Documentation
Off-site transportation of hazardous waste requires a Uniform Hazardous Waste Manifest (EPA

Form 8700-22).[10][11][12][13][14]

Manifest Completion: The generator is responsible for initiating the manifest. This form tracks

the waste from its point of generation to its final destination ("cradle-to-grave").[14] The
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manifest must include:

Generator's EPA ID number

Transporter's EPA ID number

Designated TSDF's EPA ID number

U.S. DOT description of the waste, including the proper shipping name, hazard class, and

UN number.

Record Keeping: The generator must retain a signed copy of the manifest for at least three

years from the date the waste was accepted by the transporter.[14]

Final Disposal Method: Incineration
The recommended disposal method for dimethyl pyridine-2,6-carboxylate is high-

temperature incineration.

Process: The waste is dissolved in a combustible solvent and injected into a chemical

incinerator equipped with an afterburner and scrubber.[15]

Regulatory Requirements: Hazardous waste incinerators must achieve a destruction and

removal efficiency (DRE) of 99.99% for the principal organic hazardous constituents.[15][16]

[17]

Operating Temperatures: Most hazardous waste incinerators operate between 980°C and

1200°C (1800°F to 2200°F) to ensure complete destruction.[18]

Disposal Workflow Diagram
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On-Site Procedures

Off-Site Procedures

Documentation

1. Waste Generation

2. Hazardous Waste Determination
(Classify as F005)

3. Collect in Labeled Container

4. Store in Satellite Accumulation Area

5. Select Licensed Disposal Vendor

Contact Vendor for Pickup

6. Prepare Waste Profile & Manifest

7. Transport to TSDF

8. Incineration

9. Receive Certificate of Disposal

10. Retain Manifest & Records
(Minimum 3 Years)

Click to download full resolution via product page

Caption: Disposal workflow for dimethyl pyridine-2,6-carboxylate.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of dimethyl pyridine-2,6-carboxylate, protecting both themselves and

the environment. Always consult your institution's EHS department for specific guidance and

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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